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Compound of Interest

Compound Name: 2,5,7-Trimethylquinoline

CAS No.: 102871-67-0

Cat. No.: B008712

Get Quote

Executive Summary
2,5,7-Trimethylquinoline (CAS: 102871-67-0) is a heterocyclic aromatic organic compound.[1]

[2][3][4] While less common than its isomer 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ), it

shares the core toxicological and chemical properties of alkylated quinolines.

Immediate Action Required:

Do NOT dispose of via sink/municipal drainage (High Aquatic Toxicity).

Do NOT mix with strong oxidizing agents or mineral acids (Exothermic/Reactive).

Segregate into "Non-Halogenated Organic" or "Toxic" waste streams.

Chemical Profile & Hazard Identification
Understanding the molecule is the first step in safe disposal. The nitrogen atom in the quinoline

ring provides basicity, while the methyl groups increase lipophilicity, facilitating cell membrane

penetration.
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Property Specification Operational Implication

CAS Number 102871-67-0
Verify against container label;

isomers vary significantly.

Chemical Class Heterocyclic Aromatic Amine
Potential mutagen; handle as a

suspect carcinogen.[5]

Physical State Liquid/Low-melting Solid
Viscosity changes with temp;

impacts spill cleanup.

Basicity Weak Base (pKb ~9)
Incompatible with Acids.

Reacts exothermically.

Flash Point >100°C (Estimated) Combustible. Class IIIB liquid.

Hazards (GHS) H315, H319, H335, H411
Irritant to eyes/skin; Toxic to

aquatic life.

Expert Insight: The methyl substitutions at positions 2, 5, and 7 sterically hinder the nitrogen

slightly but do not negate its ability to form salts with strong acids. This reaction generates heat.

Consequently, never consolidate this waste into an acidic waste stream (e.g., Aqua Regia,

Piranha solution waste) as it may trigger a runaway reaction or explosion.

Waste Segregation & Stream Management
Proper segregation is not just a regulatory requirement; it is a chemical necessity to prevent

cross-stream reactivity.

A. Primary Waste Stream: "Non-Halogenated Organics"
In most research facilities, 2,5,7-Trimethylquinoline should be designated for high-BTU

incineration.

Container: HDPE or Glass (Amber preferred).

Labeling: Must read "Hazardous Waste - Toxic, Irritant."

Compatible Solvents: Acetone, Methanol, Ethanol, Toluene, Hexanes.
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B. Prohibited Streams (Strict Exclusion)
Acid Waste: Risk of exothermic neutralization.[6]

Oxidizer Waste: Risk of fire/explosion.[3]

Aqueous Drains: Strictly prohibited due to H411 (Toxic to aquatic life with long-lasting

effects).[7]

C. Decision Logic for Disposal
The following decision tree illustrates the correct workflow for classifying waste containing this

compound.
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Figure 1: Logic flow for segregating 2,5,7-Trimethylquinoline waste. Note that while the

compound itself is non-halogenated, the solvent it is dissolved in dictates the final stream.
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Accidental release requires a systematic approach to prevent exposure and environmental

contamination.

PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat. If heating or aerosolizing, use a respirator with organic vapor cartridges.

Protocol:
Isolate: Evacuate the immediate area and mark the spill zone.

Neutralize/Absorb: Do not use water. Use an inert absorbent (Vermiculite, Sand, or

Commercial Organic Spill Pads).

Scientist's Note: While clay absorbents work, polypropylene pads are superior for organic

amines as they allow for cleaner incineration later.

Collect: Sweep absorbed material into a wide-mouth jar.

Decontaminate: Wash the surface with a dilute surfactant (soap) solution, followed by water.

Collect this wash water as hazardous waste.

Spill Detected 1. Isolate Area
& Don PPE

2. Apply Inert Absorbent
(Vermiculite/Pads)

3. Collect into
Sealed Container

4. Label as
'Hazardous Debris' 5. EHS Pickup

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing a benchtop spill of 2,5,7-Trimethylquinoline.

Regulatory & Compliance Context (RCRA)
Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines:

Listing Status: 2,5,7-Trimethylquinoline is not a P-listed or U-listed waste specifically.

Characteristic Status: It likely does not meet the definition of Ignitable (D001) unless in a

flammable solvent. However, due to its toxicity profile, it must be managed as Hazardous

Waste based on "Generator Knowledge" of its mutagenic and aquatic toxicity potential.
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European Waste Code (EWC): Typically falls under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances, including mixtures of laboratory

chemicals).

Final Disposition
The ultimate fate of this chemical should be Rotary Kiln Incineration.

Why? High-temperature incineration (>1000°C) ensures the complete destruction of the

heterocyclic quinoline ring, breaking it down into CO₂, H₂O, and NOₓ (which is scrubbed).

Verification: Ensure your waste contractor (e.g., Clean Harbors, Veolia, Triumvirate) is

approved for organic incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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